(1,2,4)Triazolo(1,5-a)pyrimidin-5(1H)-one, 2-(methylthio)-7-propyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-
(1,2,4)Triazolo(1,5-a)pyrimidin-5(1H)-one, 2-(methylthio)-7-propyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-
Brand Name:
Vulcanchem
CAS No.:
168152-79-2
VCID:
VC20921506
InChI:
InChI=1S/C23H22N8OS/c1-3-6-19-18(21(32)24-22-25-23(33-2)28-31(19)22)13-14-9-11-15(12-10-14)16-7-4-5-8-17(16)20-26-29-30-27-20/h4-5,7-12H,3,6,13H2,1-2H3,(H,24,25,28,32)(H,26,27,29,30)
SMILES:
CCCC1=C(C(=O)NC2=NC(=NN12)SC)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5
Molecular Formula:
C23H22N8OS
Molecular Weight:
458.5 g/mol
(1,2,4)Triazolo(1,5-a)pyrimidin-5(1H)-one, 2-(methylthio)-7-propyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-
CAS No.: 168152-79-2
Cat. No.: VC20921506
Molecular Formula: C23H22N8OS
Molecular Weight: 458.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 168152-79-2 |
|---|---|
| Molecular Formula | C23H22N8OS |
| Molecular Weight | 458.5 g/mol |
| IUPAC Name | 2-methylsulfanyl-7-propyl-6-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-4H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one |
| Standard InChI | InChI=1S/C23H22N8OS/c1-3-6-19-18(21(32)24-22-25-23(33-2)28-31(19)22)13-14-9-11-15(12-10-14)16-7-4-5-8-17(16)20-26-29-30-27-20/h4-5,7-12H,3,6,13H2,1-2H3,(H,24,25,28,32)(H,26,27,29,30) |
| Standard InChI Key | KRANGOAYFRQERZ-UHFFFAOYSA-N |
| Isomeric SMILES | CCCC1=C(C(=O)N=C2N1NC(=N2)SC)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5 |
| SMILES | CCCC1=C(C(=O)NC2=NC(=NN12)SC)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5 |
| Canonical SMILES | CCCC1=C(C(=O)N=C2N1NC(=N2)SC)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5 |
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